Cas no 533870-51-8 (N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide)

• Product Name: N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
• CAS No: 533870-51-8
• MF: C₂₄H₂₂N₄O₆S
• MW: 494.519684314728
• CID: 5861301
• PubChem ID: 2158978
• Update Time: 2025-10-29

N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide
• Benzamide, N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[(methylphenylamino)sulfonyl]-
• AKOS024583653
• F0559-0246
• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
• 533870-51-8
• Oprea1_649809
• HMS1650I01
• SCHEMBL15572240

• Inchi： 1S/C24H22N4O6S/c1-28(18-7-5-4-6-8-18)35(30,31)21-11-9-16(10-12-21)22(29)25-24-27-26-23(34-24)17-13-19(32-2)15-20(14-17)33-3/h4-15H,1-3H3,(H,25,27,29)
• InChI Key： YFWYPNCKSSXLCL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1)(=O)C1=CC=C(S(N(C)C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 494.12600561g/mol
• Monoisotopic Mass: 494.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• pka: 9.60±0.70(Predicted)

Additional information on N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide

N-[5-(3,5-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-yl]-4-[Methyl(Phenyl)Sulfamoyl]Benzamide: A Comprehensive Overview

The compound CAS No. 533870-51-8, also known as N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

The molecular structure of N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide is composed of several key functional groups that contribute to its versatility. The presence of the oxadiazole ring is particularly noteworthy as it is known for its stability and ability to participate in various chemical reactions. Additionally, the dimethoxyphenyl group and the methyl(phenyl)sulfamoyl group enhance the compound's reactivity and selectivity in different chemical environments.

Recent studies have focused on the synthesis of this compound using advanced methodologies that ensure high yield and purity. Researchers have employed a combination of coupling reactions and protecting group strategies to construct the molecule efficiently. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and reduce production time. These advancements highlight the compound's potential for large-scale production in pharmaceutical and industrial settings.

In terms of pharmacological properties, N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide has shown promising activity in preclinical models. Studies indicate that it exhibits potent anti-inflammatory and antioxidant effects, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its ability to modulate key signaling pathways involved in cancer progression has been reported in recent research articles.

The application of this compound extends beyond pharmacology into material science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) due to its high luminous efficiency and stability under operational conditions.

In conclusion, CAS No. 533870-51-8, or N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity combined with functional versatility positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern science and technology.